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Compound of Interest

Compound Name: Sulfonmethane

Cat. No.: B1682520

For immediate reference, this document outlines the essential safety protocols and step-by-
step procedures for the proper disposal of sulfonmethane. As a DEA Schedule Il controlled
substance and a sulfone chemical, sulfonmethane requires meticulous handling and disposal
to ensure laboratory safety, regulatory compliance, and environmental protection. This guide is
intended for researchers, scientists, and drug development professionals trained in handling
controlled and hazardous materials.

Immediate Safety and Hazard Identification

Before initiating any disposal procedures, it is critical to be familiar with the hazards associated
with sulfonmethane. Although specific quantitative hazard data is not readily available, its
classification as a controlled substance indicates a potential for abuse and dependence. All
handling of sulffonmethane waste should occur within a certified chemical fume hood to
prevent inhalation of any dust or particles.

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Hand Protection: Chemical-resistant gloves, such as nitrile gloves.

o Body Protection: A laboratory coat and closed-toe shoes.

Key Data for Sulfonmethane Disposal
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Parameter

Information

Citation

Chemical Name

2,2-bis(ethylsulfonyl)propane

Synonyms

Sulfonal, Sulphonal

DEA Schedule

Schedule 11l Controlled

Substance

[1]

Waste Classification

Hazardous Chemical Waste,
Pharmaceutical Waste,

Controlled Substance Waste

[1]2]

Primary Disposal Route

Licensed Hazardous Waste
Disposal Facility / DEA

Registered Reverse Distributor

[3]

Prohibited Disposal

Do not dispose of down the

drain or in regular trash.

[4]

Step-by-Step Disposal Protocol

The recommended method for the disposal of sulfonmethane is through a licensed hazardous

waste disposal contractor or a DEA-registered reverse distributor, who will typically use high-

temperature incineration.

e Waste Segregation and Collection:

o Collect all waste materials containing sulfonmethane, including contaminated personal

protective equipment (gloves, etc.), weighing boats, and wipes, in a dedicated and clearly

labeled hazardous waste container.

o ltis crucial to segregate chemical wastes. Do not mix sulffonmethane waste with other

waste streams, particularly with non-halogenated solvents or other incompatible

chemicals, unless approved by your institution's safety office.[2]

o Container Selection and Management:
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o Use a compatible, sealable container for waste collection. For solid sulfonmethane
waste, a clearly labeled, sealable plastic or glass container is suitable.

o Ensure the container is in good condition, free from leaks, and has a secure cap.[2]
e Labeling:

o All waste containers must be clearly and accurately labeled with the words "Hazardous
Waste," the full chemical name "Sulfonmethane,” and its status as a "DEA Schedule Il
Controlled Substance."[2]

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area. This area should be away from incompatible materials and meet
the security requirements for controlled substances.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o For the disposal of controlled substance inventory, a DEA-registered reverse distributor
must be used. This process requires specific paperwork, including DEA Form 41 (for
destruction) or DEA Form 222 (for transfer of Schedule Il substances, though
sulfonmethane is Schedule 111).[3][5]

o Documentation:

o Maintain a detailed log of all hazardous and controlled substance waste generated,
including the chemical name, quantity, and date of disposal, as this is a strict regulatory
requirement.[3]

Experimental Protocols

Currently, there are no standardized, publicly available experimental protocols for the chemical
neutralization or degradation of sulffonmethane in a laboratory setting prior to disposal. The
recommended procedure is direct disposal via a licensed facility.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1682520?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b1682520?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b1682520?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://drs.illinois.edu/Page/SafetyLibrary/DEAControlledSubstancesGuide
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/product/b1682520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

Preparation & Segregation

Identify Sulfonmethane Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
Dedicated Container

Containrnenvt & Labeling

Select Compatible,
Sealable Container

:

Label Container:
'Hazardous Waste'
'Sulfonmethane'
'DEA Schedule III'

Disposal & Documentation

Store in Secure
Hazardous Waste Area

Contact EHS or
Licensed Contractor

Engage DEA Reverse

Distributor for Inventory

Complete & Retain
All Disposal Records
(e.g., DEA Form 41)

Disposal Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1682520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the proper disposal of sulfonmethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mlienvironmental.com [mlienvironmental.com]

2. engineering.purdue.edu [engineering.purdue.edu]

3. Controlled Substance Disposal: Ensuring Safe Pharmaceutical Waste Management |
Stericycle [stericycle.com]

4. medprodisposal.com [medprodisposal.com]

5. - Division of Research Safety | lllinois [drs.illinois.edu]

To cite this document: BenchChem. [Proper Disposal of Sulfonmethane: A Guide for
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[https://lwww.benchchem.com/product/b1682520#sulfonmethane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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